Cas no 380427-19-0 (3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde)

• Product Name: 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde
• CAS No: 380427-19-0
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• MDL: MFCD02255725
• CID: 1004670
• PubChem ID: 737918
• Update Time: 2025-10-29

3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-{[3-(trifluoromethyl)benzyl]oxy}benzenecarbaldehyde
• 3-METHOXY-4-[3-(TRIFLUOROMETHYL)BENZYLOXY]BENZALDEHYDE
• 3-methoxy-4-([3-(trifluoromethyl)benzyl]oxy)benzenecarbaldehyde, AldrichCPR
• Benzaldehyde, 3-methoxy-4-[[3-(trifluoromethyl)phenyl]methoxy]-
• 5W-0901
• 3-methoxy-4-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
• MFCD02255725
• CRFMIKVKMCYUNP-UHFFFAOYSA-N
• BBL017076
• SCHEMBL23496311
• Z26337474
• UPCMLD0ENAT0507-5378:001
• 3-methoxy-4-([3-(trifluoromethyl)benzyl]oxy)benzenecarbaldehyde
• 380427-19-0
• STK440501
• EN300-01111
• DTXSID601175818
• 3-methoxy-4-[[3-(trifluoromethyl)phenyl]methoxy]benzaldehyde
• 3-Methoxy-4-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde
• 3-methoxy-4-{[3-(trifluoromethyl)benzyl]oxy}benzaldehyde
• AKOS000115370
• ALBB-001335
• 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde

• MDL： MFCD02255725
• Inchi： 1S/C16H13F3O3/c1-21-15-8-11(9-20)5-6-14(15)22-10-12-3-2-4-13(7-12)16(17,18)19/h2-9H,10H2,1H3
• InChI Key： CRFMIKVKMCYUNP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C=CC(C=O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 310.08167876g/mol
• Monoisotopic Mass: 310.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 64-65°C
• Boiling Point: 389.1±37.0 °C at 760 mmHg
• Flash Point: 182.6±21.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde

Comprehensive Overview of 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde (CAS No. 380427-19-0)

3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde (CAS No. 380427-19-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique methoxy and trifluoromethylbenzyloxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its aldehyde moiety makes it particularly valuable for condensation reactions, which are pivotal in creating pharmaceuticals and advanced materials.

The growing interest in fluorinated compounds like 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde stems from their enhanced stability, bioavailability, and lipophilicity. These properties are crucial in drug development, where trifluoromethyl groups are often incorporated to improve metabolic resistance and binding affinity. Researchers are actively exploring its potential in designing next-generation therapeutics, especially for targets like G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

In material science, CAS No. 380427-19-0 is investigated for its role in synthesizing liquid crystals and organic semiconductors. The compound's ability to form stable, ordered structures makes it a candidate for optoelectronic applications, such as OLEDs and photovoltaic cells. With the global push toward sustainable energy solutions, this aligns perfectly with the demand for high-performance, eco-friendly materials.

Another trending application of 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde is in the development of agrochemicals. The trifluoromethyl group enhances the bioactivity of pesticides and herbicides, offering improved efficacy at lower doses. This is particularly relevant as the agricultural sector seeks environmentally friendly solutions to meet the challenges of food security and climate change.

From a synthetic perspective, the compound's benzaldehyde derivative structure allows for diverse modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and nucleophilic additions further broadens its utility in creating libraries of bioactive molecules.

The market for CAS No. 380427-19-0 is expanding, driven by its applications in pharmaceutical intermediates and high-tech materials. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand. Analytical techniques like HPLC, NMR, and mass spectrometry ensure the compound's purity and consistency, which are critical for industrial and research use.

In summary, 3-Methoxy-4-{3-(trifluoromethyl)benzyloxy}benzenecarbaldehyde (CAS No. 380427-19-0) is a multifaceted compound with promising applications across multiple industries. Its unique chemical properties and adaptability position it as a key player in advancing drug discovery, material innovation, and sustainable agriculture. As research continues, its potential is expected to unlock even more groundbreaking solutions.